Cas no 1202044-20-9 ((2S)-3-(4-Cyanophenoxy-2,3,5,6-d4)-N-4-cyano-3-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanamid)

(2S)-3-(4-Cyanophenoxy-2,3,5,6-d4)-N-4-cyano-3-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanamid structure
1202044-20-9 structure
Product Name:(2S)-3-(4-Cyanophenoxy-2,3,5,6-d4)-N-4-cyano-3-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanamid
CAS No:1202044-20-9
MF:C19H14F3N3O3
MW:389.327974796295
CID:820156
Update Time:2026-04-29

(2S)-3-(4-Cyanophenoxy-2,3,5,6-d4)-N-4-cyano-3-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanamid Chemical and Physical Properties

Names and Identifiers

    • MK-2866
    • (S)-N-(4-cyano-3-(trifluoromethyl)phenyl)-3-(4-cyanophenoxy)-2-hydroxy-2-methylpropanamide-d4
    • MK-2866 Ostarine
    • (2S)-3-(4-Cyanophenoxy-2,3,5,6-d4)-N-4-cyano-3-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanamid
    • Inchi: InChI=1S/C19H14F3N3O3/c1-18(27,11-28-15-6-2-12(9-23)3-7-15)17(26)25-14-5-4-13(10-24)16(8-14)19(20,21)22/h2-8,27H,11H2,1H3,(H,25,26)/t18-/m0/s1/i2D,3D,6D,7D
    • InChI Key: JNGVJMBLXIUVRD-MFLSZZEWSA-N
    • SMILES: C[C@](C(NC1=CC(C(F)(F)F)=C(C#N)C=C1)=O)(O)COC2=C(C([2H])=C(C#N)C([2H])=C2[2H])[2H]

Computed Properties

  • Exact Mass: 389.099
  • Monoisotopic Mass: 389.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 658
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106A^2

Experimental Properties

  • Density: 1.418
  • Melting Point: 70–74 °C (158–165 °F)
  • Boiling Point: 632.261 °C at 760 mmHg
  • Flash Point: 336.18 °C
  • PSA: 106.14000
  • LogP: 3.29026

(2S)-3-(4-Cyanophenoxy-2,3,5,6-d4)-N-4-cyano-3-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanamid Pricemore >>

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